2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide

• IUPAC Name: 2-[1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-propan-2-yloxyethyl)acetamide
• InChI: InChI=1S/C20H31N3O5/c1-14(2)28-10-8-21-19(24)12-17-20(25)22-7-9-23(17)13-15-5-6-16(26-3)11-18(15)27-4/h5-6,11,14,17H,7-10,12-13H2,1-4H3,(H,21,24)(H,22,25)
• InChI Key: GFHTWJRBTUHKOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCNC(=O)CC1C(=O)NCCN1CC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C20H31N3O5
• Molecular Weight: 393.5 g/mol

Description

2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide, also known as DIPEA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DIPEA is a piperazine derivative that has been synthesized using a variety of methods and has been shown to possess a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as GABA and glutamate. 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has also been shown to inhibit the activity of enzymes involved in inflammation and oxidative stress, which may contribute to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has been shown to possess a range of biochemical and physiological effects, including anticonvulsant, analgesic, anti-inflammatory, and neuroprotective properties. 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has also been shown to modulate the activity of neurotransmitters, such as GABA and glutamate, which are involved in the regulation of neuronal activity. Additionally, 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has been shown to inhibit the activity of enzymes involved in inflammation and oxidative stress, which may contribute to its anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has several advantages for lab experiments, including its ease of synthesis and its potential therapeutic applications. However, 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide also has some limitations, such as its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide, including further studies on its potential therapeutic applications, its mechanism of action, and its toxicity profile. Additionally, future research could focus on developing more efficient synthesis methods for 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide and exploring its potential as a drug delivery system for other therapeutic agents. Finally, future studies could investigate the potential of 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide as a treatment for other neurodegenerative disorders, such as Huntington's disease and multiple sclerosis.

Synthesis Methods

2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide can be synthesized using a variety of methods, including the reaction of 2,4-dimethoxybenzyl chloride with piperazine in the presence of a base, such as triethylamine. Another method involves the reaction of 2,4-dimethoxybenzaldehyde with piperazine in the presence of a reducing agent, such as sodium borohydride, followed by the reaction with ethyl chloroacetate. The final step involves the reaction of the intermediate product with isopropyl alcohol.

Scientific Research Applications

2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has also been investigated for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has been studied as a potential anticancer agent and has shown promising results in preclinical studies.